Cas no 6469-85-8 (Benzoic acid,2-[(4-chlorophenyl)thio]-)
6469-85-8 structure
Product Name:Benzoic acid,2-[(4-chlorophenyl)thio]-
CAS No:6469-85-8
MF:C13H9ClO2S
MW:264.727361440659
CID:505416
PubChem ID:80942
Update Time:2025-04-19
Benzoic acid,2-[(4-chlorophenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-[(4-chlorophenyl)thio]-
- 2-(4-chlorophenyl)sulfanylbenzoic acid
- 2-(4-chlorophenylthio)benzoic acid
- 2-carboxy-4'-chlorophenylsulfide
- 2-carboxyphenyl 4-chlorophenyl sulphide
- 2-[(4-chlorophenyl)sulfanyl]benzoic acid
- NS00035733
- NKMIZDAAUIGVMP-UHFFFAOYSA-N
- AE-641/30103046
- 2-(4'-chlorothiophenoxy)benzoic acid
- DTXSID6064375
- Benzoic acid, o-((p-chlorophenyl)thio)-
- Benzoic acid, 2-((4-chlorophenyl)thio)-
- 2-((4-Chlorophenyl)thio)benzoic acid
- SCHEMBL6781026
- A834856
- NSC 139119
- AKOS005067398
- NSC-139119
- 2-(4-Chlorophenyl mercapto)benzoic acid
- Benzoic acid, 2-[(4-chlorophenyl)thio]-
- 6469-85-8
- Benzoic acid, o-[(p-chlorophenyl)thio]-
- EINECS 229-287-2
- Oprea1_761496
- NSC139119
-
- Inchi: 1S/C13H9ClO2S/c14-9-5-7-10(8-6-9)17-12-4-2-1-3-11(12)13(15)16/h1-8H,(H,15,16)
- InChI Key: NKMIZDAAUIGVMP-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)SC1C=CC=CC=1C(=O)O
Computed Properties
- Exact Mass: 264.00100
- Monoisotopic Mass: 264.001
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 62.6A^2
Experimental Properties
- Density: 1.42
- Boiling Point: 421.1°C at 760 mmHg
- Flash Point: 208.5°C
- Refractive Index: 1.683
- PSA: 62.60000
- LogP: 4.18940
Benzoic acid,2-[(4-chlorophenyl)thio]- Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Benzoic acid,2-[(4-chlorophenyl)thio]- Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
6469-85-8 (Benzoic acid,2-[(4-chlorophenyl)thio]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk